2-{[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl}benzoic acid

• IUPAC Name: 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanylbenzoic acid
• InChI: InChI=1S/C16H14O4S/c1-20-12-8-6-11(7-9-12)14(17)10-21-15-5-3-2-4-13(15)16(18)19/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: WXYGNQDOXSRZGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H14O4S
• Molecular Weight: 302.3 g/mol
• CAS No.: 15884-39-6

Description

2-{[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl}benzoic acid is a useful research compound. Its molecular formula is C16H14O4S and its molecular weight is 302.34. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Chemical Reactivity

2-{[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl}benzoic acid serves as a pivotal compound in the synthesis of complex molecules. It participates in reactions leading to the formation of diverse derivatives, which are crucial for furthering chemical research and development. For example, studies have demonstrated its role in cyclization processes to produce sulfonamide-based compounds, showcasing its versatility in synthetic chemistry (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

2. Pharmacophore Development

Research into hypoglycemic benzoic acid derivatives has illuminated the structure-activity relationships crucial for medicinal chemistry. By modifying the methoxy group positions and incorporating different residues, scientists have been able to enhance the activity and duration of action of these compounds, underscoring the significance of this compound in drug development (Grell, Hurnaus, Griss, Sauter, Rupprecht, Mark, Luger, Nar, Wittneben, & Müller, 1998).

3. Electrochemical Studies

The electrochemical behavior of benzoic acid derivatives, including those with azo bonds, offers insights into their reductive cleavage mechanisms. Such studies are vital for understanding the environmental fate of these compounds and their potential applications in waste treatment and electrochemical sensors (Mandić, Nigović, & Šimunić, 2004).

4. Environmental Impact and Remediation

Investigations into the transformation mechanisms of benzoic acid derivatives in water treatment processes have highlighted the role of these compounds in generating by-products during chlorination disinfection. Understanding these processes is essential for developing more environmentally friendly water treatment technologies (Xiao, Wei, Yin, Wei, & Du, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to target key functional proteins in bacterial cell division , which could potentially be a target for this compound as well.

Mode of Action

It’s plausible that it interacts with its targets through a mechanism similar to other benzoic acid derivatives . These compounds often act by binding to their target proteins and disrupting their normal function, leading to changes in cellular processes.

Biochemical Pathways

Based on its potential target, it could affect the pathways related to bacterial cell division .

Result of Action

If it acts similarly to other benzoic acid derivatives, it could lead to disruption of bacterial cell division, potentially leading to cell death .